Cas no 1153244-61-1 (4-(3-fluorophenoxy)butan-1-ol)

• Product Name: 4-(3-fluorophenoxy)butan-1-ol
• CAS No: 1153244-61-1
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6606456
• PubChem ID: 43510004
• Update Time: 2025-05-21

4-(3-fluorophenoxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenoxy)butan-1-ol
• 1-Butanol, 4-(3-fluorophenoxy)-
• 1153244-61-1
• CS-0355314
• EN300-1835755
• A1-19486

• Inchi： 1S/C10H13FO2/c11-9-4-3-5-10(8-9)13-7-2-1-6-12/h3-5,8,12H,1-2,6-7H2
• InChI Key： ZXBAUMRJRLBJLY-UHFFFAOYSA-N
• SMILES： C(O)CCCOC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 274.7±20.0 °C(Predicted)
• pka: 15.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-fluorophenoxy)butan-1-ol

4-(3-Fluorophenoxy)Butan-1-Ol: A Comprehensive Overview

4-(3-fluorophenoxy)butan-1-ol, also known by its CAS number 1153244-61-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of phenoxy alcohols, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of 4-(3-fluorophenoxy)butan-1-ol consists of a butanol chain attached to a 3-fluorophenyl ether group, making it a versatile molecule with both hydrophilic and lipophilic characteristics.

The synthesis of 4-(3-fluorophenoxy)butan-1-ol typically involves nucleophilic substitution reactions, where the hydroxyl group of butanol reacts with an activated aryl fluoride under specific conditions. Recent advancements in catalytic systems have enabled more efficient and selective synthesis methods, reducing the environmental footprint and cost associated with its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, which is particularly relevant for large-scale manufacturing.

In terms of physical properties, 4-(3-fluorophenoxy)butan-1-ol exhibits a melting point of approximately -5°C and a boiling point around 200°C at standard pressure. Its solubility in water is moderate, making it suitable for applications where both aqueous and organic solvents are involved. The presence of the fluorine atom in the aromatic ring introduces electronic effects that enhance the compound's stability and reactivity, as demonstrated in recent studies on its thermal decomposition behavior.

The biological activity of 4-(3-fluorophenoxy)butan-1-ol has been extensively studied, particularly in the context of its potential as a drug candidate. Preclinical trials have shown that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase enzymes, which are key players in inflammatory responses. Additionally, it has demonstrated moderate antioxidant activity, suggesting its potential use in skincare products or as a food additive to extend shelf life.

In the field of materials science, 4-(3-fluorophenoxy)butan-1-ol has been investigated as a precursor for the synthesis of advanced polymers and surfactants. Its ability to form stable emulsions makes it an attractive candidate for use in coatings, adhesives, and personal care products. Recent research has focused on its role as a building block for amphiphilic polymers, which are highly sought after for their ability to stabilize nanoparticles and enhance drug delivery systems.

The environmental impact of 4-(3-fluorophenoxy)butan-1-ol has also been a topic of interest. Studies have shown that it biodegrades relatively quickly under aerobic conditions, reducing concerns about long-term persistence in ecosystems. However, further research is needed to fully understand its fate and transport in different environmental compartments.

In conclusion, 4-(3-fluorophenoxy)butan-1-ol, with its unique chemical structure and diverse functional groups, continues to be a focal point for scientific exploration across multiple disciplines. Its applications span from pharmaceuticals to materials science, with ongoing research uncovering new potentials for this versatile compound. As advancements in synthetic methods and understanding of its properties continue to evolve, CAS 1153244-61-1 is poised to play an increasingly important role in both academic research and industrial applications.